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Compound of Interest

Compound Name: 1-Cyclohexyl-1H-tetrazole-5-thiol

Cat. No.: B1348868

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
1-Cyclohexyl-1H-tetrazole-5-thiol. Adherence to these procedures is essential for ensuring a
safe laboratory environment. The information presented is based on the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals and supplemented with data from
Safety Data Sheets (SDS) of structurally related compounds due to the absence of a specific
SDS for this chemical.

Chemical and Physical Properties

A summary of the known quantitative data for 1-Cyclohexyl-1H-tetrazole-5-thiol is provided
below. It is important to note that comprehensive physical and chemical properties for this
specific compound are not readily available; therefore, caution should be exercised by treating
it as a potentially hazardous substance.
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Property Value Reference
CAS Number 49847-44-1 [1][21[3][4]
Molecular Formula C7H12N4S [1][3]
Molecular Weight 184.26 g/mol [1]

Skin Irritant (Category 2), Eye
Irritant (Category 2A), Specific

GHS Hazard Classifications Target Organ Toxicity - Single [1]
Exposure (Category 3,
Respiratory tract irritation)

Hazard Identification and Personal Protective
Equipment (PPE)

Warning: Based on its GHS classification, 1-Cyclohexyl-1H-tetrazole-5-thiol is known to
cause skin and serious eye irritation, and may cause respiratory irritation.[1] Some related
tetrazole compounds are also classified as flammable solids.[5][6]

The following table outlines the minimum personal protective equipment required when
handling this compound.
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Protection Type Recommended Equipment

Chemical safety goggles or safety glasses with
Eye and Face Protection side shields.[5][7] A face shield should be worn if

there is a risk of splashing.[5]

Chemical-resistant gloves (e.qg., nitrile). Gloves
must be inspected before use and removed

Skin Protection using the proper technique to avoid skin contact.
[5] A lab coat or chemical-resistant suit is

required.[5]

For nuisance exposures, a P95 (US) or P1 (EU
EN 143) particle respirator is recommended. For

Respiratory Protection higher-level protection, use a type OV/AG/P99
(US) or ABEK-P2 (EU EN 143) respirator
cartridges.[5]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety. The following step-by-step
guidance outlines the operational workflow.

Step 1: Pre-Handling Procedures

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

 Information Review: Review this safety guide and any available safety information.

o Engineering Controls: Ensure a calibrated chemical fume hood is available and functioning
correctly.[5] An eyewash station and safety shower must be accessible and unobstructed.[7]

e PPE Inspection: Inspect all PPE for damage before use.

Step 2: Handling the Chemical

e Work Area: Conduct all manipulations of the solid compound, including weighing and
transferring, within a chemical fume hood to minimize dust and vapor inhalation.[5]
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» Avoiding Contamination: Use spark-proof tools and avoid creating dust.[5] Keep the
container tightly closed when not in use.[6]

e Personal Hygiene: Wash hands thoroughly after handling and before leaving the laboratory.

[5]

Step 3: Emergency Response

» In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.
[5] Remove contaminated clothing and seek medical attention if irritation develops.

e In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, removing
contact lenses if present and easy to do.[5] Seek immediate medical attention.

» In Case of Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial
respiration.[5] Seek medical attention.

» In Case of a Spill: Evacuate the area. For small spills, and if it is safe to do so, use an
absorbent, non-combustible material to clean up the spill. Place the waste in a sealed
container for disposal.[5] Do not let the product enter drains.[5]

Step 4: Storage and Disposal

o Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
[6] Some similar compounds recommend storage at 2-8°C.[5]

o Disposal: Dispose of surplus and non-recyclable solutions through a licensed disposal
company.[5][6] All contaminated materials, including empty containers and PPE, must be
disposed of as hazardous waste in accordance with local, state, and federal regulations.

Safe Handling Workflow

The following diagram illustrates the logical flow for safely handling 1-Cyclohexyl-1H-
tetrazole-5-thiol.
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Safe Handling Workflow for 1-Cyclohexyl-1H-tetrazole-5-thiol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1348868?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclohexyl-1H-tetrazole-5-thiol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclohexyl-1H-tetrazole-5-thiol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5259425.htm
https://www.scbt.com/p/1-cyclohexyl-1h-tetrazole-5-thiol-49847-44-1
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5259425.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5259425.aspx
https://www.angenechemical.com/sds/73963-42-5.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1265622&productDescription=1-PHENL-1H-TETZOLE-5-THIO+100G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/06835.pdf
https://www.benchchem.com/product/b1348868#personal-protective-equipment-for-handling-1-cyclohexyl-1h-tetrazole-5-thiol
https://www.benchchem.com/product/b1348868#personal-protective-equipment-for-handling-1-cyclohexyl-1h-tetrazole-5-thiol
https://www.benchchem.com/product/b1348868#personal-protective-equipment-for-handling-1-cyclohexyl-1h-tetrazole-5-thiol
https://www.benchchem.com/product/b1348868#personal-protective-equipment-for-handling-1-cyclohexyl-1h-tetrazole-5-thiol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1348868?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

